![molecular formula C12H19NO4 B1404986 2-Boc-2-azabicyclo[3.1.1]heptane-1-carboxylic acid CAS No. 1392803-98-3](/img/structure/B1404986.png)
2-Boc-2-azabicyclo[3.1.1]heptane-1-carboxylic acid
Overview
Description
2-Boc-2-azabicyclo[3.1.1]heptane-1-carboxylic acid is a chemical compound with the CAS Number: 1392803-98-3 . It has a molecular weight of 241.29 . The IUPAC name for this compound is 2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes has been used to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes . This reaction proceeds efficiently with a broad array of substrates .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H19NO4/c1-11(2,3)17-10(16)13-5-4-8-6-12(13,7-8)9(14)15/h8H,4-7H2,1-3H3,(H,14,15) . This code provides a unique representation of the molecule’s structure.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available in the search results, it’s worth noting that similar compounds have been involved in reactions such as the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Synthesis and Analogues
- Enantiopure Analogues Synthesis : Research led by Avenoza et al. (2002) focused on synthesizing enantiomerically pure 2-hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acids, analogues of 3-hydroxyproline. This synthesis involved key steps like base-promoted internal nucleophilic displacement and resolution through diastereomer formation and crystallization, producing valuable ketones as precursors for (-)- and (+)-epibatidine and other analogues (Avenoza et al., 2002).
- Conformationally Constrained 4-Hydroxyprolines : Avenoza et al. (1999) developed enantiomerically pure 3-hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acids as new 4-hydroxyprolines. These were synthesized using a straightforward route, ultimately leading to a new formal synthesis of (+)-epibatidine (Avenoza et al., 1999).
Medicinal Chemistry and Drug Design
- Nonchiral Pipecolic Acid Analogues : Radchenko et al. (2009) reported on the syntheses of various 2-azabicyclo acids, including 2-azabicyclo[3.1.1]heptane-1-carboxylic acid. These compounds, due to their structure and yields, are of interest in medicinal chemistry and drug design (Radchenko et al., 2009).
Chemical and Structural Studies
Bicyclic β-Amino Acid Synthesis : Tymtsunik et al. (2013) developed a scalable synthesis of 3-azabicyclo[3.1.1]heptane-1-carboxylic acid, highlighting its potential in peptide engineering and peptidomimetic drug design. Their approach was based on symmetry plane disconnections in the target and intermediate molecules (Tymtsunik et al., 2013).
Synthesis of Gamma-Aminobutyric Acid Analogues : Petz and Wanner (2013) developed a synthesis for 3-azabicyclo[3.2.0]heptane-6-carboxylic acid and its derivatives as analogues of gamma-aminobutyric acid. Their key process involved a sensitized intermolecular photocycloaddition (Petz & Wanner, 2013).
Safety and Hazards
Properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.1.1]heptane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4/c1-11(2,3)17-10(16)13-5-4-8-6-12(13,7-8)9(14)15/h8H,4-7H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZGWTDQOKLMHTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2CC1(C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801138864 | |
Record name | 2-Azabicyclo[3.1.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801138864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1392803-98-3 | |
Record name | 2-Azabicyclo[3.1.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1392803-98-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Azabicyclo[3.1.1]heptane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801138864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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